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Compound of Interest

Compound Name:
1-acetyl-N-(3-

methylbutyl)piperidin-4-amine

CAS No.: 1119452-89-9

Cat. No.: B1293066

Get Quote

Executive Summary
The piperidine scaffold is a ubiquitous pharmacophore in medicinal chemistry. While the free

secondary amine (or its N-alkylated salts) is critical for cation-

interactions in targets like Acetylcholinesterase (AChE), N-acetylation (and N-acylation)
fundamentally alters the physicochemical profile. It neutralizes the nitrogen's basicity, abolishes
ionization at physiological pH, and enhances lipophilicity.

This modification acts as a "molecular switch":

Activates: Insect repellent properties (e.g., AI3-37220) and specific apoptotic pathways (e.g.,

Piperine).

Deactivates: Classical orthosteric AChE inhibition, serving as a critical negative control in

neurodegenerative SAR studies.
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Physicochemical & Mechanistic Impact of N-
Acetylation
The transition from a piperidine amine to an N-acetyl/amide derivative introduces specific

electronic and steric changes.

Property

Free/Alkyl
Piperidine (

)

N-Acetyl/Acyl
Piperidine (Neutral)

Biological
Consequence

Basicity
High (Protonated at

pH 7.4)

Negligible (Non-

ionizable)

Loss of cation-

binding (AChE).

H-Bonding Donor & Acceptor
Acceptor Only (Amide

O)

Altered receptor

affinity profile.

Lipophilicity Low (Polar/Ionic) High (Lipophilic)
Enhanced BBB and

dermal penetration.

Metabolism
Oxidative deamination

risk

Stable to oxidants;

Amidase risk

Increased metabolic

half-life.

Visualization: The N-Acetyl Switch
The following diagram illustrates how N-acetylation bifurcates biological activity based on target

requirements.
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Caption: Functional divergence of piperidine derivatives upon N-acetylation. Red indicates loss

of potency; Blue indicates gain of function.

Therapeutic Sector Analysis
Vector Control: Insect Repellents
Compound of Interest:AI3-37220 (1-[3-cyclohexen-1-ylcarbonyl]-2-methylpiperidine).[1][2][3]

Unlike DEET, which is an N,N-diethylamide, AI3-37220 incorporates the amide nitrogen into the

piperidine ring.

Mechanism: Interacts with odorant receptors (Ors) and gustatory receptors (Grs) in Aedes

aegypti and Anopheles stephensi, masking host attractants (lactic acid/CO2).

Efficacy: Superior to DEET in longevity assays (95% protection > 4 hours vs. < 2 hours for

DEET in some Anopheles strains).

SAR Insight: The N-acyl moiety is essential for volatility and receptor binding. Hydrolysis to

the free amine results in total loss of repellent activity.

Neurodegeneration: Alzheimer’s Disease (AChE
Inhibitors)
Role: Negative Control / Prodrug.

Mechanism: The catalytic anionic site (CAS) of AChE contains Trp86, which requires a

cation-

interaction with a positively charged nitrogen (quaternary or protonated tertiary amine).[4]

Observation: N-acetylpiperidine derivatives generally show poor to no inhibition of AChE

compared to N-benzylpiperidines (e.g., Donepezil).

Example: N-benzoylpiperidine is inactive (

), whereas N-benzylpiperidine is potent (
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range).

Exception: Natural alkaloids like (-)-3-O-acetyl-spectaline.[5] Note that the acetylation here is

often on the oxygen (3-O-acetyl), preserving the basic nitrogen for AChE binding. If the

nitrogen is acetylated, the molecule typically loses AChE potency but may retain CNS

penetration, acting as a potential prodrug if brain amidases can liberate the amine.

Oncology: Cytotoxicity
Compound of Interest:Piperine (1-piperoylpiperidine).

Class: Natural N-acyl piperidine alkaloid.

Activity: Induces apoptosis in cancer cell lines (MCF-7, HL-60).

Pathway:

Downregulates Bcl-2 (anti-apoptotic).

Upregulates Bax (pro-apoptotic).

Activates Caspase-3/9 cascade.

Relevance: The conjugated N-acyl linker (diene system) is critical for rigidity and binding to

cellular targets, distinct from the flexible N-alkyl chains of AChE inhibitors.

Experimental Protocols
Synthesis of N-Acetylpiperidine Derivatives
Target: General N-acetylation of a piperidine core. Standard: Validated for high yield and purity

without column chromatography for simple derivatives.

Materials:

Substituted Piperidine (1.0 eq)

Acetic Anhydride (1.2 eq) or Acetyl Chloride (1.1 eq)
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Triethylamine (Et3N) (1.5 eq)

Dichloromethane (DCM) (Solvent)

Workflow:

Dissolution: Dissolve piperidine derivative in dry DCM at 0°C under inert atmosphere (

).

Base Addition: Add Et3N dropwise. Stir for 10 min.

Acylation: Add Acetic Anhydride dropwise over 20 min to control exotherm.

Reaction: Allow to warm to Room Temp (RT); stir for 4-6 hours. Monitor via TLC (Mobile

phase: EtOAc/Hexane).

Workup: Wash with 1M HCl (to remove unreacted amine/Et3N), then Sat. NaHCO3 (to

remove excess acid), then Brine.

Isolation: Dry organic layer over MgSO4, filter, and concentrate in vacuo.

Synthesis of AI3-37220 (Insect Repellent)
Target: 1-(3-cyclohexen-1-ylcarbonyl)-2-methylpiperidine.[1][3] Method: Acid Chloride Coupling.

Activation: Convert 3-cyclohexene-1-carboxylic acid to its acid chloride using Thionyl

Chloride (

) (Reflux, 2h). Remove excess

.

Coupling: Dissolve 2-methylpiperidine (racemic or chiral) in DCM/Et3N.

Addition: Add the fresh acid chloride dropwise at 0°C.

Purification: Silica gel chromatography is often required due to the non-volatile nature of the

amide compared to simple acetamides.
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Quantitative Data Summary
Compound
Class

Representative
Molecule

Target Activity Metric Ref

Insect Repellent AI3-37220 Aedes aegypti
>95%

Repellency (4h)
[1, 2]

AChE Inhibitor
N-

Benzylpiperidine
AChE (Rat Brain) [3]

AChE Control

N-

Benzoylpiperidin

e

AChE (Rat Brain)
Inactive (

)
[3]

Anticancer Piperine HL-60 Leukemia
Apoptosis

Induction
[4]

Antimicrobial

N-Acetyl-

thiotetrahydropyri

dine

S. aureus MIC < 10 [5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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